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Compound of Interest

Compound Name: Propiomazine Hydrochloride

Cat. No.: B1679643

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propiomazine Hydrochloride is a phenothiazine derivative recognized for its sedative,
antiemetic, and antipsychotic properties.[1] While it has been utilized in human medicine for
managing insomnia and as a pre-surgical sedative[2][3], its application in rodent surgical
procedures is not as extensively documented as other anesthetic agents. These notes provide
a comprehensive overview of its known mechanism of action and data from rodent studies.

Furthermore, this document outlines an investigational protocol for the potential use of
Propiomazine Hydrochloride as a pre-anesthetic sedative in combination with other agents
for rodent surgery. Researchers should note that these protocols are intended as a starting
point for developing institution-specific procedures and require validation for safety and
efficacy.

Mechanism of Action

Propiomazine Hydrochloride exerts its effects through a complex interaction with multiple
neurotransmitter systems. It functions as an antagonist at a variety of receptors, with its
sedative properties primarily attributed to its blockade of the histamine H1 receptor.[1][4][5] Its
antipsychotic effects are linked to its activity on dopamine and serotonin receptors.[2][5]

The primary receptor targets for Propiomazine include:
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Dopamine Receptors: D1, D2, and D4[2][4]

Serotonin Receptors: 5-HT2A and 5-HT2C[2][4]

Histamine Receptors: H1[1][4]

Muscarinic Acetylcholine Receptors: M1, M2, M3, M4, and M5[2]

Adrenergic Receptors: Alpha-1[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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